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Compound of Interest

Compound Name: 1,2-Epoxydecane

Cat. No.: B7799648

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations
essential for the proper handling of 1,2-Epoxydecane. Designed for a technical audience, it
consolidates critical data, outlines experimental safety protocols, and visualizes key safety and
toxicological pathways to ensure a safe and compliant laboratory environment.

Section 1: Chemical and Physical Properties

A clear understanding of the physical and chemical properties of 1,2-Epoxydecane is
fundamental to its safe handling. This data, summarized in Table 1, has been compiled from
various safety data sheets and chemical databases.
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Property Value

Molecular Formula C10H200

Molecular Weight 156.27 g/mol

Appearance Clear, colorless mobile liquid with an ethereal
odor[1]

Boiling Point 208 °C (lit.)[1]

Flash Point 78 °C (lit.)[1][2]

Density 0.863 g/cm?3[1]

Vapor Pressure 0.255 mmHg at 25°C

Water Solubility Less than 1 mg/mL at 64°F

Stability Stable, but moisture-sensitive. Combustible.

Section 2: Hazard Identification and GHS
Classification

1,2-Epoxydecane is classified as a hazardous substance. The GHS classification, derived
from multiple sources, is detailed in Table 2.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Hazardous to the Aquatic , o
_ 1 H400: Very toxic to aquatic life
Environment, Acute Hazard

Hazardous to the Aquatic . o
H410: Very toxic to aquatic life

Environment, Long-term 1 ) .

with long lasting effects
Hazard
Flammable Liquids 4 H227: Combustible liquid

Section 3: Health and Safety Recommendations
Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling 1,2-Epoxydecane to minimize exposure.

Protection Type Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection long-sleeved clothing, and a chemical-resistant

apron should be worn.

If working with the neat chemical or in a poorly
_ _ ventilated area, a NIOSH-approved half-face
Respiratory Protection _ , , _
respirator with an organic vapor/acid gas

cartridge and a dust/mist filter is recommended.

Handling and Storage
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Proper handling and storage procedures are critical to prevent accidents and degradation of

the chemical.

» Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or spray mist.
Keep away from sources of ignition. Handle in accordance with good industrial hygiene and
safety practices.

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed. It is
sensitive to moisture and should be stored away from mineral acids, bases, and strong
oxidizing agents.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-30 minutes, removing contact lenses
Eye Contact ) ) ]

if present and easy to do. Seek immediate

medical attention.

Immediately wash off with soap and plenty of
) water while removing all contaminated clothing.
Skin Contact Co :
If skin irritation occurs, get medical

advice/attention.

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) o
artificial respiration. Seek medical attention if
you feel unwell.

Do NOT induce vomiting. Clean mouth with

Ingestion water. Call a physician or poison control center

immediately.

Fire-Fighting Measures

1,2-Epoxydecane is a combustible liquid.
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o Suitable Extinguishing Media: Dry chemical, carbon dioxide, water spray, or alcohol-resistant
foam.

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards: Vapors may travel to a source of ignition and flash back. Hazardous
combustion products include carbon monoxide and carbon dioxide.

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

» Personal Precautions: Ensure adequate ventilation. Remove all sources of ignition. Wear
appropriate personal protective equipment.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Cleaning Up: Absorb the spill with inert material (e.g., sand, silica gel, universal
binder). Collect the absorbed material in a suitable, closed container for disposal.

Section 4: Experimental Protocols for Safety
Assessment

The hazard classifications of 1,2-Epoxydecane are determined through standardized
experimental protocols. Below are summaries of the methodologies for key toxicological
endpoints.

Acute Dermal Irritation/Corrosion (OECD 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.

e Principle: A single dose of the test substance is applied to a small area of the skin of a
laboratory animal (typically an albino rabbit). Untreated skin serves as a control.

o Methodology:
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[e]

The test substance (0.5 mL for liquids) is applied to a shaved area of the skin
(approximately 6 cm3).

o The application site is covered with a gauze patch.
o The exposure period is typically 4 hours.
o After exposure, the residual substance is removed.

o The skin is examined for signs of erythema (redness) and edema (swelling) at specified
intervals (e.g., 1, 24, 48, and 72 hours) and for up to 14 days to assess the reversibility of
the effects.

e Scoring: The severity of the skin reactions is scored according to a standardized system.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to cause eye irritation or damage.

» Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of
a laboratory animal (usually an albino rabbit), with the other eye serving as a control.

o Methodology:
o The test substance is instilled into the eye.
o The eyes are examined at 1, 24, 48, and 72 hours after application.

o Observations are made for corneal opacity, iritis, and conjunctival redness and chemosis
(swelling).

o The observation period can be extended up to 21 days to evaluate the reversibility of any
observed effects.

e Scoring: The ocular lesions are scored using a standardized system to determine the
irritation potential.

Bacterial Reverse Mutation Test (Ames Test - OECD 471)
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The Ames test is a widely used method to assess the mutagenic potential of a chemical.

e Principle: The test uses several strains of bacteria (e.g., Salmonella typhimurium and
Escherichia coli) with mutations that render them unable to synthesize an essential amino
acid (e.g., histidine or tryptophan). The test substance is evaluated for its ability to cause a
reverse mutation, restoring the bacteria's ability to grow on an amino acid-deficient medium.

o Methodology:

o The bacterial strains are exposed to the test substance at various concentrations, both
with and without a metabolic activation system (S9 mix, which simulates mammalian

metabolism).
o The bacteria are then plated on a minimal agar medium lacking the specific amino acid.

o After incubation, the number of revertant colonies (colonies that have undergone reverse
mutation and can now grow) is counted.

« Interpretation: A significant, dose-dependent increase in the number of revertant colonies
compared to the control indicates that the substance is mutagenic.

Section 5: Visualizing Safety and Toxicological
Information

The following diagrams illustrate key workflows and potential toxicological mechanisms related

to 1,2-Epoxydecane.
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Caption: A workflow for conducting a risk assessment when handling 1,2-Epoxydecane.
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Caption: A step-by-step protocol for responding to a 1,2-Epoxydecane spill.
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Caption: A generalized toxicological mechanism for epoxides like 1,2-Epoxydecane.

Section 6: Stability and Reactivity

1,2-Epoxydecane is a reactive chemical, and its stability is influenced by several factors.

or when heated, which can
agents.

sensitive to moisture and h

peroxides.

Reactivity: As an epoxide, it is highly reactive. It can polymerize in the presence of catalysts

be violent. It reacts with acids, bases, and oxidizing and reducing

Chemical Stability: The substance is stable under recommended storage conditions but is

eat.

Incompatible Materials: Strong oxidizing agents, strong acids, strong bases, caustics, and
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o Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide and carbon dioxide.

Section 7: Toxicological and Ecological Information
Toxicological Information

o Acute Toxicity: Symptoms of exposure may include local irritation of the skin and respiratory
tract.

o Skin Corrosion/Irritation: Causes skin irritation.
o Serious Eye Damage/Irritation: Causes serious eye irritation.
o Respiratory or Skin Sensitization: No information available.

o Germ Cell Mutagenicity: While specific data for 1,2-Epoxydecane is limited, epoxides as a
class are known to be reactive towards DNA and can be mutagenic.

o Carcinogenicity: Not classified as a carcinogen by IARC, NTP, or OSHA. However, some
epoxides have been shown to be carcinogenic in animal studies.

Ecological Information

o Ecotoxicity: 1,2-Epoxydecane is very toxic to aquatic life with long-lasting effects.
» Persistence and Degradability: No specific data available.
e Bioaccumulative Potential: No specific data available.

» Mobility in Soil: No specific data available.

Section 8: Disposal Considerations

Waste from 1,2-Epoxydecane must be disposed of in accordance with federal, state, and local
environmental regulations. It should be treated as hazardous waste. Do not contaminate water,
foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.
Contaminated packaging should be triple-rinsed and offered for recycling or reconditioning, or
punctured to prevent reuse before disposal.
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This technical guide is intended to provide comprehensive health and safety information for
handling 1,2-Epoxydecane in a research and development setting. It is not exhaustive and
should be used in conjunction with specific Safety Data Sheets and internal institutional safety
protocols. Always prioritize a culture of safety and proactive risk management in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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